Cas no 475977-81-2 (2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole)
475977-81-2 structure
Product Name:2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole
CAS No:475977-81-2
MF:C15H11F3N2S
MW:308.321452379227
CID:2645417
PubChem ID:11822979
Update Time:2025-04-21
2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
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- HS-8529
- 2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole
- 1H-Benzimidazole, 2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
- 475977-81-2
- 2-((4-(Trifluoromethyl)benzyl)thio)-1H-benzo[d]imidazole
- 2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-1,3-benzodiazole
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- Inchi: 1S/C15H11F3N2S/c16-15(17,18)11-7-5-10(6-8-11)9-21-14-19-12-3-1-2-4-13(12)20-14/h1-8H,9H2,(H,19,20)
- InChI Key: JUAXJCTWTHXKOQ-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2N1)CC1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 308.05950402Da
- Monoisotopic Mass: 308.05950402Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 54Ų
2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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